Cas no 871353-33-2 (Ethanone, 2,2,2-trifluoro-1-[2-fluoro-3-(4-pyridinyl)phenyl]-)

• Product Name: Ethanone, 2,2,2-trifluoro-1-[2-fluoro-3-(4-pyridinyl)phenyl]-
• CAS No: 871353-33-2
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4270279
• PubChem ID: 57448077
• Update Time: 2025-04-24

Ethanone, 2,2,2-trifluoro-1-[2-fluoro-3-(4-pyridinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-[2-fluoro-3-(4-pyridinyl)phenyl]-
• 2,2,2-trifluoro-1-(2-fluoro-3-pyridin-4-ylphenyl)ethanone
• SCHEMBL2781854
• DTXSID201180712
• 871353-33-2

• Inchi： 1S/C13H7F4NO/c14-11-9(8-4-6-18-7-5-8)2-1-3-10(11)12(19)13(15,16)17/h1-7H
• InChI Key： AYSXRGQGQJAPRO-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(F)(F)F)=O)C=CC=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 269.04637650Da
• Monoisotopic Mass: 269.04637650Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų